Cas no 52811-81-1 (Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester)

Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester structure
52811-81-1 structure
Product name:Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester
CAS No:52811-81-1
MF:C24H30O4
MW:382.492607593536
CID:358728
PubChem ID:20513748

Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1-oxohexyl)oxy]-, 4-pentylphenyl ester
    • (4-pentylphenyl) 4-hexanoyloxybenzoate
    • 52811-81-1
    • 4-PENTYLPHENYL 4-(HEXANOYLOXY)BENZOATE
    • DTXSID20608284
    • 4-Hexanoyloxy-benzoic acid 4-pentyl-phenyl ester
    • SCHEMBL10883508
    • Inchi: InChI=1S/C24H30O4/c1-3-5-7-9-19-11-15-22(16-12-19)28-24(26)20-13-17-21(18-14-20)27-23(25)10-8-6-4-2/h11-18H,3-10H2,1-2H3
    • InChI Key: ZUDQVDPNFAPUSO-UHFFFAOYSA-N
    • SMILES: O=C(OC1C=CC(C(OC2C=CC(CCCCC)=CC=2)=O)=CC=1)CCCCC

Computed Properties

  • Exact Mass: 382.2145
  • Monoisotopic Mass: 382.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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